N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine

• IUPAC Name: N,N,N'-triethyl-N'-(3-phenylbutyl)ethane-1,2-diamine
• InChI: InChI=1S/C18H32N2/c1-5-19(6-2)15-16-20(7-3)14-13-17(4)18-11-9-8-10-12-18/h8-12,17H,5-7,13-16H2,1-4H3
• InChI Key: ZOKXNAGTJJTXKE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(CC)CCC(C)C1=CC=CC=C1
• Molecular Formula: C18H32N2
• Molecular Weight: 276.5 g/mol

Description

N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine, also known as TEB, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. TEB is a chiral compound that is used in the synthesis of chiral catalysts, chiral auxiliaries, and chiral ligands.

Mechanism of Action

N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine acts as a chiral auxiliary in various reactions by controlling the stereochemistry of the reaction. N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine can also act as a chiral ligand by coordinating with metal ions and forming chiral metal complexes. The chiral metal complexes can then be used as catalysts in asymmetric reactions.
Biochemical and Physiological Effects:
N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine has not been extensively studied for its biochemical and physiological effects. However, studies have shown that N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine is not toxic and does not have any significant side effects.

Advantages and Limitations for Lab Experiments

N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine has several advantages for lab experiments. N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine is easy to synthesize and has high purity. N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine is also stable and can be stored for long periods without degradation. However, N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine has some limitations. N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine is a chiral compound, and its enantiomers have different properties. Therefore, researchers must use the correct enantiomer for their experiments. N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine is also expensive, which limits its use in large-scale experiments.

Future Directions

N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine has several potential future directions. N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine can be used in the synthesis of new chiral catalysts, chiral auxiliaries, and chiral ligands. N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine can also be used in the synthesis of new chiral drugs. N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine can be modified to improve its properties, such as its solubility and stability. N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine can also be used in the development of new asymmetric reactions.

Synthesis Methods

The synthesis of N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine involves the reaction of ethylenediamine with 3-phenylbutyl chloride in the presence of triethylamine. The reaction takes place at room temperature and produces N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine as a white solid. The purity of N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine can be increased by recrystallization or column chromatography.

Scientific Research Applications

N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine has been extensively used in scientific research due to its potential applications in various fields. N,N,N'-triethyl-N'-(3-phenylbutyl)-1,2-ethanediamine is used in the synthesis of chiral catalysts, chiral auxiliaries, and chiral ligands. Chiral catalysts are used in asymmetric synthesis, which is a process that produces chiral compounds from achiral starting materials. Chiral auxiliaries are used to control the stereochemistry of a reaction, while chiral ligands are used in asymmetric catalysis.